Cas no 89296-09-3 (Phenol, 5-methoxy-2-(4-phenyl-5-isothiazolyl)-)

• Product Name: Phenol, 5-methoxy-2-(4-phenyl-5-isothiazolyl)-
• CAS No: 89296-09-3
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• CID: 605029
• PubChem ID: 136220677
• Update Time: 2025-04-19

Phenol, 5-methoxy-2-(4-phenyl-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-methoxy-2-(4-phenyl-5-isothiazolyl)-
• 3-methoxy-6-(4-phenyl-2H-1,2-thiazol-5-ylidene)cyclohexa-2,4-dien-1-one
• 3-Methoxy-6-(4-phenyl-1,2-thiazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
• 89296-09-3
• DTXSID30753057

• Inchi： 1S/C16H13NO2S/c1-19-12-7-8-13(15(18)9-12)16-14(10-17-20-16)11-5-3-2-4-6-11/h2-10,18H,1H3
• InChI Key： VAXZVWUPLMDHEP-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2O)OC)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 283.06669983g/mol
• Monoisotopic Mass: 283.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.6Ų